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Compound of Interest

Compound Name: Ethyl 2-fluoro-6-iodobenzoate

Cat. No.: B1286850 Get Quote

2-Fluoro-6-iodobenzoic acid is a halogenated aromatic carboxylic acid that serves as a

valuable intermediate in the synthesis of complex organic molecules.[1] Its structure, featuring

a carboxylic acid group, a fluorine atom, and an iodine atom on a benzene ring, provides

multiple reactive sites for various chemical transformations.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-fluoro-6-iodobenzoic acid is

presented in the table below.

Property Value Reference

CAS Number 111771-08-5 [2][3]

Molecular Formula C₇H₄FIO₂ [3]

Molecular Weight 266.01 g/mol [3]

Appearance
White to cream to yellow to

pale brown powder
[2]

Melting Point 121.5-130.5 °C [2]

Purity ≥97%

Storage 4°C, protect from light [3]
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2-Fluoro-6-iodobenzoic acid can be synthesized from 2-amino-6-fluorobenzoic acid as a

starting material. A general workflow for its synthesis is outlined below.
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2-Amino-6-fluorobenzoic acid

Diazotization

 NaNO₂, HCl 

Sandmeyer Reaction (Iodination)

 KI 
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Reaction

Workup

Purification

Dissolve 2-Fluoro-6-iodobenzoic acid in Ethanol

Add conc. H₂SO₄

Reflux

Cool and Evaporate Ethanol

Dissolve in Dichloromethane

Wash with NaHCO₃ and Brine

Dry over Na₂SO₄

Filter and Concentrate

Purify (Chromatography/Distillation)

Ethyl 2-fluoro-6-iodobenzoate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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